Cas no 75749-00-7 (4,4-Dimethyl-1-(3-pyridyl)pentan-3-one)

• Product Name: 4,4-Dimethyl-1-(3-pyridyl)pentan-3-one
• CAS No: 75749-00-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD00796616
• CID: 1056067
• PubChem ID: 4547109
• Update Time: 2025-04-20

4,4-Dimethyl-1-(3-pyridyl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-1-(3-pyridyl)pentan-3-one
• 4,4-Dimethyl-1-(3-pyridinyl)-3-pentanone
• 4,4-Dimethyl-1-p-tolyl-pent-1-en-3-on
• 4,4-dimethyl-1-p-tolylpent-1-en-3-one
• 4,4-dimethyl-1-pyridin-3-yl-pentan-3-one
• p-Methylbenzylidenpinacolon
• p-Methylstyryl-t-butylketon
• SB54221
• 4,4-dimethyl-1-pyridin-3-ylpentan-3-one
• SCHEMBL8236261
• Weinreb Linker?N-Fmoc-N-methoxy-3-aminopropionic acid
• AC6765
• 75749-00-7
• FYUWCKNIGYMKSX-UHFFFAOYSA-N
• MFCD00796616
• A917788
• AKOS013829039
• CS-0331134
• 4,4-DIMETHYL-1-(PYRIDIN-3-YL)PENTAN-3-ONE
• SY004011
• DB-357627

• MDL： MFCD00796616
• Inchi： 1S/C12H17NO/c1-12(2,3)11(14)7-6-10-5-4-8-13-9-10/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： FYUWCKNIGYMKSX-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=NC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 2.62940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives